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Compound of Interest

Compound Name: Puma BH3

Cat. No.: B15582532

Essential Safety and Handling Guide for Puma
BH3

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for researchers, scientists, and drug development professionals handling Puma
BH3. Adherence to these guidelines is critical for ensuring laboratory safety and minimizing
risks associated with this potent pro-apoptotic peptide.

Hazard Identification and Classification
Puma BH3, as a trifluoroacetate (TFA) salt, is classified with the following hazards:
» Acute Oral Toxicity (Category 4): Harmful if swallowed.[1]

» Acute and Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting
effects.[1]

Refer to the Safety Data Sheet (SDS) for complete hazard information. A downloadable SDS is
available from suppliers like Cayman Chemical.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Puma BH3 to prevent exposure. A risk
assessment of specific laboratory procedures should be conducted to determine if additional
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PPE is necessary.

PPE Category Item Specifications and Use
Must meet ANSI Z87.1
Eye and Face Protection Safety Goggles standards to protect against

dust and splashes.

Face Shield

Recommended in addition to
safety goggles when there is a

significant splash hazard.

Hand Protection

Disposable Nitrile Gloves

Minimum requirement for
incidental contact. Double
gloving is recommended for
added protection. Change
gloves immediately if

contaminated.

Body Protection

Laboratory Coat

A standard, buttoned lab coat
is required to protect skin and

clothing.

Respiratory Protection

Respirator/Dust Mask

Recommended when weighing
and handling the lyophilized

powder to prevent inhalation.

[2]

General Attire

Long Pants and Closed-Toe

Shoes

Minimum attire for working in a
laboratory with hazardous

materials.

Operational Plan: Safe Handling and Storage

Proper handling and storage are crucial for both user safety and maintaining the integrity of

Puma BH3.

1. Preparation:
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e Work in a designated and well-ventilated area, preferably a chemical fume hood, especially
when handling the lyophilized powder.[2]

e Ensure the work area is clean and uncluttered.
o Have an emergency spill kit readily accessible.
2. Handling Lyophilized Puma BH3:

e Due to the hygroscopic nature of peptides, allow the container to warm to room temperature
in a desiccator before opening to prevent moisture absorption.

» Weigh the lyophilized powder quickly in a controlled environment to minimize exposure to air
and moisture.

o After weighing, tightly reseal the container.

3. Reconstitution and Solution Handling:

e Add the desired solvent slowly to the lyophilized powder.

e Securely cap the vial before mixing to dissolve the peptide.

o Clearly label all solutions with the peptide name, concentration, date of preparation, and
appropriate hazard warnings.

4. Storage:
» Lyophilized Powder: Store at -20°C for long-term stability.

e Solutions: Aliquot solutions to avoid repeated freeze-thaw cycles and store at -80°C for long-
term storage or 4°C for short-term use (up to 2 weeks).

Emergency Procedures

In case of accidental exposure, follow these first-aid measures immediately:
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Exposure Route First-Aid Measures

) Move the individual to fresh air immediately. If
Inhalation o ) )
breathing is difficult, seek medical attention.

Remove contaminated clothing immediately.
i Rinse the affected skin thoroughly with large
Skin Contact )
amounts of water for at least 15 minutes.[1]

Seek medical attention if irritation persists.

Immediately flush eyes with large amounts of

water for at least 15 minutes, holding the eyelids
Eye Contact )

open.[1] Remove contact lenses if present and

easy to do. Seek prompt medical attention.

Do NOT induce vomiting. Rinse the mouth with
Ingestion water.[1] Call a poison control center or seek

immediate medical attention.[1]

Disposal Plan

All Puma BH3 waste is considered hazardous and must be disposed of according to
institutional and local regulations.

[EEN

. Waste Segregation:

o Collect all contaminated solid waste (e.g., pipette tips, gloves, vials) in a clearly labeled,
leak-proof hazardous waste container.[3]

o Collect all liquid waste containing Puma BH3 in a separate, clearly labeled hazardous waste
container.

2. Decontamination:

» For liquid waste, chemical inactivation may be required. A common method is to use a 10%
bleach solution (sodium hypochlorite) with a contact time of at least 30-60 minutes.[3]
Neutralize the solution to a pH between 5.5 and 9.0 before disposal, if required by your
institution.[3]
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Contaminated labware should be immersed in a 10% bleach solution for at least 30 minutes

before being disposed of as hazardous waste.

3. Final Disposal:

Never dispose of Puma BH3 waste down the drain or in the regular trash.[3]

Arrange for pickup and disposal by your institution's certified hazardous waste management
service.[3]

Experimental Workflow and Safety

The following diagrams illustrate the key workflows for handling Puma BH3, emphasizing
safety at each step.
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Caption: Workflow for handling Puma BH3 from preparation to disposal.
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Emergency Response Workflow
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Caption: Step-by-step procedure in case of accidental exposure to Puma BH3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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